Cas no 189438-16-2 ({5-[(Benzyloxy)methyl]-1,3-phenylene}dimethanol)

• Product Name: {5-[(Benzyloxy)methyl]-1,3-phenylene}dimethanol
• CAS No: 189438-16-2
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 2786627
• PubChem ID: 71348002
• Update Time: 2025-04-21

{5-[(Benzyloxy)methyl]-1,3-phenylene}dimethanol Chemical and Physical Properties

Names and Identifiers

• DTXSID30773917
• {5-[(Benzyloxy)methyl]-1,3-phenylene}dimethanol
• 189438-16-2

• Inchi： 1S/C16H18O3/c17-9-14-6-15(10-18)8-16(7-14)12-19-11-13-4-2-1-3-5-13/h1-8,17-18H,9-12H2
• InChI Key： LOFCJRDRFJXXGW-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC1C=C(CO)C=C(CO)C=1

Computed Properties

• Exact Mass: 258.125594432Da
• Monoisotopic Mass: 258.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.7Ų